Cas no 20249-16-5 (3-Oxocyclobutanecarbonitrile)
3-Oxocyclobutanecarbonitrile structure
Product Name:3-Oxocyclobutanecarbonitrile
CAS No:20249-16-5
MF:C5H5NO
MW:95.0993010997772
MDL:MFCD01087798
CID:830076
PubChem ID:13082390
Update Time:2025-04-19
3-Oxocyclobutanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxocyclobutanecarbonitrile
- 3-oxo-cyclobutane-1-carbonitrile
- 3-oxocyclobutane-1-carbonitrile
- 3-Oxo-cyclobutanecarbonitrile
- 3-cyanocyclobutanone
- 3-Oxo-cyclobutancarbonitril
- 3-Oxo-cyclobutannitril
- Cyclobutanecarbonitrile,3-oxo
- Cyclobutanecarbonitrile, 3-oxo-
- MSAGLWTVMUDVDT-UHFFFAOYSA-N
- RW3479
- FCH843012
- PB12223
- OR317070
- AB0069066
- AX8088752
- ST2417832
- AM20070603
- Z4386
- M112006
- SY024404
- 20249-16-5
- MFCD01087798
- J-013150
- DTXSID10517634
- LCZC2533
- EN300-179155
- AKOS006272020
- CS-W004195
- DB-027061
- GS-3710
-
- MDL： MFCD01087798
- Inchi： 1S/C5H5NO/c6-3-4-1-5(7)2-4/h4H,1-2H2
- InChI Key： MSAGLWTVMUDVDT-UHFFFAOYSA-N
- SMILES： O=C1CC(C#N)C1
Computed Properties
- Exact Mass: 95.03710
- Monoisotopic Mass: 95.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9
- XLogP3: -0.6
Experimental Properties
- Density: 1.13
- Boiling Point: 249 ºC
- Flash Point: 105 ºC
- PSA: 40.86000
- LogP: 0.48908
3-Oxocyclobutanecarbonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Oxocyclobutanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE519-200mg |
3-Oxocyclobutanecarbonitrile |
20249-16-5 | 97% | 200mg |
91.0CNY | 2021-07-12 | |
| TRC | O990048-30mg |
3-Oxocyclobutanecarbonitrile |
20249-16-5 | 30mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O990048-60mg |
3-Oxocyclobutanecarbonitrile |
20249-16-5 | 60mg |
$ 65.00 | 2022-06-03 | ||
| TRC | O990048-300mg |
3-Oxocyclobutanecarbonitrile |
20249-16-5 | 300mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | OR317070-1g |
3-Oxo-cyclobutanecarbonitrile |
20249-16-5 | 1g |
£160.00 | 2024-07-28 | ||
| Apollo Scientific | OR317070-5g |
3-Oxo-cyclobutanecarbonitrile |
20249-16-5 | 5g |
£410.00 | 2024-07-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31860-1g |
3-Oxocyclobutane-1-carbonitrile |
20249-16-5 | 97% | 1g |
¥113.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31860-5g |
3-Oxocyclobutane-1-carbonitrile |
20249-16-5 | 97% | 5g |
¥310.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31860-25g |
3-Oxocyclobutane-1-carbonitrile |
20249-16-5 | 97% | 25g |
¥1504.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31860-10g |
3-Oxocyclobutane-1-carbonitrile |
20249-16-5 | 97% | 10g |
¥610.0 | 2024-07-19 |
3-Oxocyclobutanecarbonitrile Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
20249-16-5 (3-Oxocyclobutanecarbonitrile) Related Products
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